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Compound of Interest

Compound Name: 5-Methoxypent-1-yne

Cat. No.: B2586468

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Methoxypent-1-yne. Due to the limited availability of specific experimental data for this
compound, this document combines information from computational models and established
safety protocols for handling flammable liquids and terminal alkynes. Researchers should
always consult a complete Safety Data Sheet (SDS) from their supplier before use and perform
a thorough risk assessment for their specific experimental conditions.

Chemical and Physical Properties

Quantitative data for 5-Methoxypent-1-yne is sparse in publicly available literature. The
following table summarizes available computed data, primarily from the PubChem database. It
is crucial to note that computed values may differ from experimental values.
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Property Value Source
Molecular Formula CeH100 PubChem[1]
Molecular Weight 98.14 g/mol PubChem[1]
IUPAC Name 5-methoxypent-1-yne PubChem[1]
CAS Number 14604-44-5 PubChem[1]
Boiling Point No data available

Flash Point No data available

Density No data available

Hazard Identification and Classification

5-Methoxypent-1-yne is classified as a hazardous substance. The Globally Harmonized

System (GHS) classifications are summarized below.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1]
Specific target organ toxicity, ]

] ] H335: May cause respiratory
single exposure; Respiratory 3

tract irritation

irritation[1]

Signal Word: Warning

Hazard Pictograms:

o Flame (for flammability)
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o Exclamation mark (for skin/eye/respiratory irritation)

Toxicological Information

Specific toxicological data such as LD50 or LC50 values for 5-Methoxypent-1-yne are not
readily available. The primary health hazards are related to its irritant properties and potential

for respiratory tract irritation.

Exposure Route Potential Health Effects
Inhalation May cause respiratory irritation.[1]
Skin Contact Causes skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]

May be harmful if swallowed (general precaution

Ingestion ) )
for chemicals of this class).

Experimental Protocols and Handling Precautions

Given the flammability and irritant nature of 5-Methoxypent-1-yne, stringent safety protocols
must be followed. The following are general guidelines for handling this and similar chemicals.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Item Specification

Chemical splash goggles that comply with ANSI

Eye Protection
Z87.1 standards.

Chemical-resistant gloves (e.g., nitrile,
_ neoprene). Glove material should be selected
Hand Protection N
based on the specific solvent used and

breakthrough time.

A flame-resistant lab coat is recommended.[2] At
) ] a minimum, a 100% cotton lab coat should be
Skin and Body Protection )
worn.[2] Closed-toe shoes and clothing that

covers the legs are mandatory.[2]

All handling of 5-Methoxypent-1-yne should be
Respiratory Protection conducted in a certified chemical fume hood to

avoid inhalation of vapors.[2]

Safe Handling and Storage

The following workflow outlines the critical steps for safely handling 5-Methoxypent-1-yne in a
laboratory setting.

Caption: Workflow for the safe handling of 5-Methoxypent-1-yne.
Specific Handling Procedures:

» Ventilation: Always handle 5-Methoxypent-1-yne in a well-ventilated area, preferably a
certified chemical fume hood, to prevent the accumulation of flammable vapors.[2][3]

e Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks, and other
sources of ignition.[2] Be aware that electrical equipment can be an ignition source.[2]

» Heating: Do not heat flammable liquids with an open flame.[2][4] Use heating mantles, steam
baths, or oil baths with appropriate temperature controls.

o Transferring: When transferring from large containers (>4 L), ensure proper bonding and
grounding to prevent static discharge, which can ignite flammable vapors.[2][4]
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» Terminal Alkyne Reactivity: Terminal alkynes can form explosive metal acetylides. Avoid

contact with certain metals, such as copper, silver, and mercury. While the risk is lower for

simple alkynes compared to acetylene, it is a critical consideration in process development

and scale-up.

o Storage: Store 5-Methoxypent-1-yne in a tightly closed container in a cool, dry, and well-

ventilated area designated for flammable liquids.[2] Flammable storage cabinets are

required.[2] The container should be clearly labeled with the chemical name and all relevant

hazard warnings.

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire-Fighting and Spill Response
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» Extinguishing Media: Use dry chemical, carbon dioxide (CO3), or alcohol-resistant foam. Do
not use a solid stream of water, as it may scatter and spread the fire.

o Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full
protective gear. Vapors are heavier than air and may travel to a source of ignition and flash
back.

o Spill Response: For small spills, absorb with an inert, non-combustible material (e.g., sand,
vermiculite) and place in a sealed container for disposal. For large spills, evacuate the area
and contact emergency services. Ensure adequate ventilation and eliminate all ignition

sources.

Disposal Considerations

Dispose of 5-Methoxypent-1-yne and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Waste materials are considered hazardous. Do

not dispose of them down the drain.

This technical guide is intended to provide essential safety and handling information for 5-
Methoxypent-1-yne. It is not a substitute for a formal safety training program or a
comprehensive risk assessment. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling Precautions for 5-Methoxypent-1-
yne: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2586468#safety-and-handling-precautions-for-5-
methoxypent-1-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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